Cas no 499796-94-0 (4-methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazole-5-carbonitrile)

• Product Name: 4-methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazole-5-carbonitrile
• CAS No: 499796-94-0
• MF: C₁₂H₇F₃N₂S
• MW: 268.257591485977
• CID: 933012
• PubChem ID: 2794633
• Update Time: 2025-05-20

4-methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazole-5-carbonitrile
• AC1MDRJK
• AG-F-67357
• CTK4J1904
• KB-193206
• 499796-94-0
• 4-Methyl-2-(4-(trifluoromethyl)phenyl)thiazole-5-carbonitrile
• GTHUVDGNMKVNDQ-UHFFFAOYSA-N
• DTXSID90383278
• 4-Methyl-2-(4-methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-5-carbonitrile

• Inchi： 1S/C12H7F3N2S/c1-7-10(6-16)18-11(17-7)8-2-4-9(5-3-8)12(13,14)15/h2-5H,1H3
• InChI Key： GTHUVDGNMKVNDQ-UHFFFAOYSA-N
• SMILES： S1C(C#N)=C(C)N=C1C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Exact Mass: 268.02800
• Monoisotopic Mass: 268.02820389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• PSA: 64.92000
• LogP: 4.00898

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazole-5-carbonitrile

Compound 499796-94-0: A Comprehensive Overview

Compound 499796-94-0, also known as 4-methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazole-5-carbonitrile, is a highly specialized organic compound with a unique structure and diverse applications in various fields of chemistry and materials science. This compound has garnered significant attention in recent years due to its intriguing chemical properties and potential for use in advanced materials, pharmaceuticals, and electronic devices.

The molecular structure of 4-methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazole-5-carbonitrile is characterized by a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The presence of a trifluoromethyl group attached to the phenyl ring introduces significant electron-withdrawing effects, enhancing the compound's stability and reactivity in various chemical reactions. Additionally, the cyano group (-CN) at the 5-position of the thiazole ring further modulates the electronic properties of the molecule, making it highly versatile for functionalization in different chemical environments.

Recent studies have highlighted the potential of this compound in the development of advanced materials for energy storage applications. Researchers have explored its use as an additive in lithium-ion batteries, where it significantly improves the cyclability and energy density of the batteries by stabilizing the electrode surfaces and reducing side reactions during charge-discharge cycles. The unique electronic properties of compound 499796-94-0 enable it to act as an effective interfacial modifier, enhancing the overall performance of battery systems.

In the field of pharmaceuticals, this compound has shown promise as a lead molecule for drug discovery programs targeting various diseases. Its ability to modulate specific protein-protein interactions has been exploited in designing novel therapeutic agents with high specificity and efficacy. Recent research has demonstrated its potential as an inhibitor for certain kinases involved in cancer progression, making it a valuable candidate for further preclinical studies.

The synthesis of compound 499796-94-0 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the thiazole ring through a condensation reaction between thiourea derivatives and aldehydes or ketones, followed by functionalization with electron-withdrawing groups such as trifluoromethyl and cyano groups. The use of transition metal catalysts has significantly improved the efficiency and selectivity of these reactions, enabling large-scale production of this compound for industrial applications.

In terms of environmental impact, studies have shown that compound 499796-94-0 exhibits low toxicity to aquatic organisms under standard test conditions. However, its persistence in environmental matrices remains an area of concern, particularly given its high stability due to the strong carbon-fluorine bonds present in the trifluoromethyl group. Ongoing research is focused on developing efficient degradation pathways for this compound to minimize its environmental footprint.

The versatility of compound 499796-94-0 extends to its application in electronic materials science, where it has been investigated as a potential component in organic light-emitting diodes (OLEDs). Its ability to act as an electron transport layer material has been demonstrated through preliminary experiments, showing improved device efficiency and operational stability compared to conventional materials used in OLEDs.

In conclusion, compound 4-methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazole-5-carbonitrile, with CAS number 499796-94-0, represents a cutting-edge material with multifaceted applications across various scientific domains. Its unique chemical structure and functional groups endow it with exceptional properties that make it a valuable asset for both academic research and industrial development.